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Compound of Interest

Compound Name: Rezivertinib

Cat. No.: B610453 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Rezivertinib. The following procedures outline the

necessary personal protective equipment (PPE), operational handling, and disposal methods to

ensure a safe laboratory environment.

Chemical and Physical Properties
A summary of key quantitative data for Rezivertinib is presented below. This information is

critical for understanding the compound's physical characteristics during handling and

experimentation.

Property Value Source

Molecular Formula C₂₇H₃₀N₆O₃ PubChem[1]

Molecular Weight 486.6 g/mol PubChem[1]

CAS Number 1835667-12-3 Cayman[2]

Hazard Ratings (NFPA) Health: 0, Fire: 0, Reactivity: 0 Cayman[2]

GHS Classification Not classified as hazardous Cayman[2]

Storage Temperature
-20°C for long-term storage

(months to years)
MedKoo[3]
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Operational Plan: Personal Protective Equipment
and Handling
While Rezivertinib is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), adherence to standard laboratory safety protocols is mandatory to

minimize exposure and ensure personnel safety[2].

1. Engineering Controls:

Work in a well-ventilated area. A chemical fume hood is recommended for procedures that

may generate dust or aerosols.

2. Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or goggles.

Hand Protection: Use compatible chemical-resistant gloves (e.g., nitrile gloves). Change

gloves immediately if they become contaminated.

Body Protection: A standard laboratory coat is required. Ensure it is fully buttoned.

Respiratory Protection: Not required under normal conditions of use with adequate

ventilation. If dust or aerosols are generated, use a NIOSH-approved respirator.

3. Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Read the Safety

Data Sheet (SDS) thoroughly.

Weighing and Transfer: Handle as a solid powder. Avoid creating dust. Use a spatula for

transfers. If weighing, do so in an enclosure or a fume hood to contain any airborne particles.

Solution Preparation: When dissolving the compound, add the solid to the solvent slowly. For

stock solutions, DMSO is a common solvent[4].

General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the laboratory. Wash hands thoroughly after handling the compound, even if gloves were
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worn.

Disposal Plan
Proper disposal of unused Rezivertinib and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance. As an investigational drug, all

waste should be managed according to institutional guidelines and local regulations for

chemical waste[5].

1. Waste Segregation:

Separate unused or expired Rezivertinib from other laboratory waste.

Collect all disposables that have come into direct contact with the compound (e.g., gloves,

pipette tips, vials) in a designated, clearly labeled hazardous waste container.

2. Unused Product Disposal:

Do not dispose of Rezivertinib down the drain or in the regular trash[6].

For disposal of the pure compound or stock solutions, contact your institution's

Environmental Health and Safety (EHS) office. They will arrange for collection and disposal

via a licensed chemical waste vendor, typically through high-temperature incineration[5][7].

3. Contaminated Labware and PPE Disposal:

Place all contaminated solid waste (gloves, wipes, plasticware) into a sealed, labeled

container (e.g., a dedicated waste bag or bin)[8].

This container should be collected by the EHS office for incineration as chemical waste[5].

4. Empty Containers:

Rinse empty original containers three times with a suitable solvent.

Scratch out or completely remove the label to protect proprietary information[6].

Dispose of the rinsed container in the regular trash or recycling, as per institutional policy.
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1. Preparation & Risk Assessment

2. Compound Handling

3. Decontamination & Segregation

Waste Types

4. Disposal

Review Safety Data Sheet (SDS)

Assemble Required PPE:
- Safety Glasses

- Lab Coat
- Nitrile Gloves

Ensure Ventilated Workspace
(Fume Hood Recommended)

Wear Full PPE

Weigh Solid in Ventilated Enclosure

Prepare Solution in Fume Hood

Conduct Experiment

Decontaminate Work Surfaces

Segregate Waste Streams

Contaminated Solids
(Gloves, Tips, etc.) Unused Solutions Sharps

Place Waste in Labeled,
Sealed Containers

Contact EHS for Pickup

Incineration by
Licensed Vendor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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